Cas no 126-87-4 (4,7-Dimethyl-5-decyn-4,7-diol)

• Product Name: 4,7-Dimethyl-5-decyn-4,7-diol
• CAS No: 126-87-4
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 81990
• PubChem ID: 135969
• Update Time: 2025-05-20

4,7-Dimethyl-5-decyn-4,7-diol Chemical and Physical Properties

Names and Identifiers

• 4,7-Dimethyldec-5-yne-4,7-diol
• 4,7-Dimethyl-5-decyne-4,7-diol
• 4,7-Dimethyl-5-decyn-4,7-diol
• 4,7-Dimethyl-dec-5-in-4,7-diol
• 4,7-dimethyl-dec-5-yne-4,7-diol
• Surfynol 102
• 5-Decyne-4,7-diol, 4,7-dimethyl-
• 4,7-dimethyl-5-decyn-4,7-diol, dl + meso
• 4,7-Dimethyl-5-decyn-4,7-diol, (+/-) + meso
• 4,7-DIMETHYL-5-DECYN-4,7-DIOL 98+%
• 4,7-Dimethyl-5-decyne-4,7-diol, 98+%
• 4,7-DIMETHYL-5-DECYN-4,7-DIOL, DL + MESO, 98+%
• 4,7-Dimethyl-5-decyn-4,7-diol, (±) + meso, 98+%
• 5-Decyne-4,7-diol,4,7-dimethyl-
• HCKFFIBKYQSDRD-UHFFFAOYSA-N
• AS-61155
• CS-0338208
• DTXSID40925349
• SCHEMBL394131
• NSC-5625
• 5-Decyne-4, 4,7-dimethyl-
• NSC 5625
• NSC5625
• AKOS006229189
• 126-87-4
• FT-0617289

• MDL： MFCD00021836
• Inchi： 1S/C12H22O2/c1-5-7-11(3,13)9-10-12(4,14)8-6-2/h13-14H,5-8H2,1-4H3
• InChI Key： HCKFFIBKYQSDRD-UHFFFAOYSA-N
• SMILES： OC(C#CC(C)(CCC)O)(C)CCC
• BRN： 1723151

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 0.967
• Melting Point: 67-70°C
• Boiling Point: 125-127°C 3mm
• Flash Point: 125-127°C/3mm
• Refractive Index: 1.483
• PSA: 40.46000
• LogP: 2.09200
• Vapor Pressure: Not available

4,7-Dimethyl-5-decyn-4,7-diol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,7-Dimethyl-5-decyn-4,7-diol

4,7-Dimethyl-5-decyn-4,7-diol (CAS No. 126-87-4): A Versatile Chemical Compound for Industrial Applications

4,7-Dimethyl-5-decyn-4,7-diol (CAS No. 126-87-4) is a unique chemical compound with a wide range of applications in various industries. This organic compound is known for its surfactant properties, making it a valuable ingredient in formulations requiring wetting, foaming, and emulsifying capabilities. Its molecular structure, featuring both hydroxyl and alkyne functional groups, contributes to its reactivity and versatility in chemical synthesis.

The growing demand for eco-friendly surfactants has put 4,7-Dimethyl-5-decyn-4,7-diol in the spotlight, as researchers explore its potential in green chemistry applications. With increasing environmental concerns, industries are actively seeking sustainable alternatives to traditional surfactants, and this compound shows promise due to its biodegradability profile. Recent studies have investigated its use in low-VOC formulations, aligning with global trends toward more environmentally responsible chemical products.

In the personal care industry, 4,7-Dimethyl-5-decyn-4,7-diol has gained attention for its potential in cosmetic formulations. Its surfactant properties make it suitable for use in shampoos, body washes, and other cleansing products where mild yet effective performance is desired. The compound's ability to reduce surface tension while maintaining good skin compatibility has led to increased research into its applications in dermatological preparations and skincare products.

The agricultural sector has also shown interest in 4,7-Dimethyl-5-decyn-4,7-diol for its potential as an adjuvant in pesticide formulations. Its surfactant properties can enhance the spreading and penetration of active ingredients, potentially reducing the amount of pesticides needed for effective crop protection. This application aligns with the growing demand for precision agriculture solutions that maximize efficiency while minimizing environmental impact.

From a chemical synthesis perspective, 4,7-Dimethyl-5-decyn-4,7-diol serves as an important intermediate compound in organic chemistry. The presence of both hydroxyl and alkyne functional groups makes it a versatile building block for more complex molecules. Researchers have explored its use in creating specialty polymers and advanced materials with unique properties, contributing to innovations in material science.

The industrial applications of 4,7-Dimethyl-5-decyn-4,7-diol extend to the textile industry, where it functions as a wetting agent in dyeing processes, and to the paint and coatings industry, where it improves pigment dispersion and substrate wetting. Its ability to modify surface properties makes it valuable in formulations where uniform coverage and adhesion are critical performance factors.

Recent advancements in analytical chemistry techniques have enabled more precise characterization of 4,7-Dimethyl-5-decyn-4,7-diol and its derivatives. Modern spectroscopic methods, including NMR spectroscopy and mass spectrometry, provide detailed structural information that supports quality control in manufacturing processes and helps researchers understand its behavior in various formulations.

The global market for specialty chemicals like 4,7-Dimethyl-5-decyn-4,7-diol continues to grow, driven by increasing demand from emerging economies and technological advancements in application areas. Market analysts predict steady growth for performance surfactants in particular, with this compound positioned as a potential candidate for next-generation formulations that balance performance with environmental considerations.

Quality control remains paramount in the production of 4,7-Dimethyl-5-decyn-4,7-diol, with manufacturers implementing rigorous testing protocols to ensure consistency and purity. Standard specifications typically include parameters such as assay percentage, water content, and impurity profiles, which are critical for maintaining performance in end-use applications.

As research into sustainable chemistry solutions advances, 4,7-Dimethyl-5-decyn-4,7-diol continues to attract scientific interest. Its combination of functional groups and surfactant properties positions it as a compound with untapped potential in various fields, from industrial applications to specialty chemical formulations. Future developments may reveal new applications that further expand its utility in response to evolving industry needs and environmental regulations.

For researchers and formulators working with 4,7-Dimethyl-5-decyn-4,7-diol, understanding its physicochemical properties is essential for optimal utilization. Key characteristics include its solubility profile, surface activity parameters, and stability under various conditions. These properties determine its performance in different formulations and guide its selection for specific applications.

The scientific literature contains numerous studies exploring the structure-activity relationships of 4,7-Dimethyl-5-decyn-4,7-diol and similar compounds. These investigations help elucidate how molecular features translate to functional performance, providing valuable insights for designing more effective chemical products and processes.

In conclusion, 4,7-Dimethyl-5-decyn-4,7-diol (CAS No. 126-87-4) represents an important specialty chemical with diverse applications across multiple industries. Its unique combination of properties continues to drive innovation in formulation science, while ongoing research explores new possibilities for this versatile compound in response to evolving market demands and sustainability challenges.